2-Nitro-2-isopropyl-1,3-propanediol

• CAS No.: 62155-31-1
• Molecular Formula: C6H13NO4
• Molecular Weight: 163.17 g/mol
• IUPAC Name: 2-nitro-2-propan-2-ylpropane-1,3-diol
• InChI: InChI=1S/C6H13NO4/c1-5(2)6(3-8,4-9)7(10)11/h5,8-9H,3-4H2,1-2H3
• InChI Key: UREFUUVULNQGAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CO)(CO)[N+](=O)[O-]

Description

2-Nitro-2-isopropyl-1,3-propanediol is a useful research compound. Its molecular formula is C6H13NO4 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-1-nitropropane (38.7 g, 0.375 mol, prepared by the procedure of N. Kornblum, B. Tunbe, and H. Ungnade, J. Amer. Chem. Soc., 76, 3209 (1954)) and NEt3 (Eastman, 3.79 g, 0.0375 mol) in CH3OH (50 mL) was added dropwise 37% aqueous formaldehyde solution (Mallinckrodt, 76.2 g, 0.938 mol) at a rate such that the reaction mixture temperature did not exceed 30°. After 72 h, the solution was concentrated under vacuum and the residue was dissolved in H2O (250 mL). The solution was continuously extracted for 1 h with CH2Cl2 (1 L). The CH2Cl2 solution was dried (MgSO4), filtered, and concentrated to give 53.3 g (87%) of 2-isopropyl-2-nitro-1,3-propanediol, as a waxy, white solid, mp 67°-72° C. (lit. mp 87°-88°, B. M. Vanderbilt and H. B. Hass, Ind. Eng. Chem. 32, 34 (1940). In our hands this literature procedure failed to give the desired compound).